Cas no 1227598-80-2 (2-Amino-6-(trifluoromethyl)pyridine-3-acetonitrile)

2-Amino-6-(trifluoromethyl)pyridine-3-acetonitrile is a versatile heterocyclic compound featuring a pyridine core substituted with an amino group, a trifluoromethyl group, and an acetonitrile moiety. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring trifluoromethylated pyridine scaffolds. The presence of both amino and nitrile functional groups enhances its reactivity, enabling diverse derivatization pathways. The trifluoromethyl group contributes to improved metabolic stability and lipophilicity in target molecules. This compound is particularly useful in medicinal chemistry for designing bioactive molecules with enhanced pharmacokinetic properties. Its high purity and well-defined structure ensure consistent performance in synthetic applications.

2-Amino-6-(trifluoromethyl)pyridine-3-acetonitrile structure

1227598-80-2 structure

Product Name:2-Amino-6-(trifluoromethyl)pyridine-3-acetonitrile

CAS No:1227598-80-2

MF:C₈H₆F₃N₃

MW:201.148551464081

CID:4689392

Update Time:2025-06-30

2-Amino-6-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-amino-6-(trifluoromethyl)pyridine-3-acetonitrile
- FCH1343535
- 2-Amino-6-(trifluoromethyl)pyridine-3-acetonitrile
- Inchi： 1S/C8H6F3N3/c9-8(10,11)6-2-1-5(3-4-12)7(13)14-6/h1-2H,3H2,(H2,13,14)
- InChI Key： PJKBZUDTSLXJDQ-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(CC#N)=C(N)N=1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 242
Topological Polar Surface Area: 62.7

2-Amino-6-(trifluoromethyl)pyridine-3-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A026000023-250mg	2-Amino-6-(trifluoromethyl)pyridine-3-acetonitrile	1227598-80-2	97%	250mg	$652.80	2023-09-03
Alichem	A026000023-500mg	2-Amino-6-(trifluoromethyl)pyridine-3-acetonitrile	1227598-80-2	97%	500mg	$989.80	2023-09-03
Alichem	A026000023-1g	2-Amino-6-(trifluoromethyl)pyridine-3-acetonitrile	1227598-80-2	97%	1g	$1831.20	2023-09-03